4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-ethylpiperidine-1-carboxamide

• IUPAC Name: 4-(2,6-dimethylpyrimidin-4-yl)oxy-N-ethylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H22N4O2/c1-4-15-14(19)18-7-5-12(6-8-18)20-13-9-10(2)16-11(3)17-13/h9,12H,4-8H2,1-3H3,(H,15,19)
• InChI Key: VQSVHHGAXUSUDT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)OC2=NC(=NC(=C2)C)C
• Molecular Formula: C14H22N4O2
• Molecular Weight: 278.35 g/mol

Description

The compound “4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-ethylpiperidine-1-carboxamide” is a complex organic molecule that contains a pyrimidine ring. Pyrimidine is a basic structure found in many important molecules, including the nucleotides cytosine, thymine, and uracil.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives can be synthesized through various methods, including oxidative annulation involving anilines, aryl ketones, and DMSO.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the substituents linked to the pyrimidine ring.

Scientific Research Applications

Synthesis of Bicyclic Pyrimidine Analogues

The compound serves as a precursor in the synthesis of bicyclic pyrimidine analogues, which are significant in medicinal chemistry. .

Development of Vasodilators

Derivatives of this compound have been utilized in the synthesis of vasodilators like Minoxidil. .

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound, particularly given the importance of pyrimidine derivatives in medicinal chemistry.